3-[2-(Methylsulfanyl)ethyl]piperazin-2-one

• CAS No.: 78551-63-0
• Molecular Formula: C7H14N2OS
• Molecular Weight: 174.27 g/mol
• IUPAC Name: 3-(2-methylsulfanylethyl)piperazin-2-one
• InChI: InChI=1S/C7H14N2OS/c1-11-5-2-6-7(10)9-4-3-8-6/h6,8H,2-5H2,1H3,(H,9,10)
• InChI Key: VSTQWXQBBKXFFJ-UHFFFAOYSA-N
• Canonical SMILES: CSCCC1C(=O)NCCN1

Description

3-[2-(Methylsulfanyl)ethyl]piperazin-2-one is a useful research compound. Its molecular formula is C7H14N2OS and its molecular weight is 174.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoroacetic acid (30 ml.) is added at 0° to a stirred solution of 4-t-butoxycarbonyl-3-[2-(methylthio)ethyl]piperazinone (XVII, Example 43, 2.6 g., 0.0095 mole) in diethyl sulfide (20 ml.). After 1 hour the solvents are removed and the residual oil is partitioned between chloroform (300 ml.) and 5N sodium hydrochloride solution (10 ml.). The chloroform is washed with water (2×10 ml.) and the chloroform is removed under reduced pressure. The residual oil is chromatographed on silica gel eluted with methanol:chloroform (1:9), the appropriate fractions are pooled and concentrated to give a solid which upon recrystallization from ethyl acetate:SSB gives the title compound, m.p. 68°-70°.